Cas no 1279219-24-7 (4-(2-cyclopropyloxazol-5-yl)benzene-1-sulfonyl chloride)

• Product Name: 4-(2-cyclopropyloxazol-5-yl)benzene-1-sulfonyl chloride
• CAS No: 1279219-24-7
• MF: C₁₂H₁₀ClNO₃S
• MW: 283.730700969696
• CID: 5178205
• Update Time: 2025-07-21

4-(2-cyclopropyloxazol-5-yl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-cyclopropyloxazol-5-yl)benzene-1-sulfonyl chloride
• 4-(2-cyclopropyl-1,3-oxazol-5-yl)benzenesulfonyl chloride
• 4-(2-Cyclopropyloxazol-5-yl)benzenesulfonyl chloride
• starbld0033032
• BBL032988
• STL146877
• 4-(2-cyclopropyl-1,3-oxazol-5-yl)benzene-1-sulfonyl chloride

• Inchi： 1S/C12H10ClNO3S/c13-18(15,16)10-5-3-8(4-6-10)11-7-14-12(17-11)9-1-2-9/h3-7,9H,1-2H2
• InChI Key： VBNBVYARAONGQF-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)C1=CN=C(C2CC2)O1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 396
• XLogP3: 2.6
• Topological Polar Surface Area: 68.6

Additional information on 4-(2-cyclopropyloxazol-5-yl)benzene-1-sulfonyl chloride

Introduction to 4-(2-cyclopropyloxazol-5-yl)benzene-1-sulfonyl chloride (CAS No. 1279219-24-7)

4-(2-cyclopropyloxazol-5-yl)benzene-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1279219-24-7, is a sulfonyl chloride derivative featuring a benzene ring substituted with a cyclopropyloxazole moiety. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The sulfonyl chloride functional group in this compound is highly reactive and serves as a pivotal moiety for further chemical transformations. It facilitates the introduction of sulfonamide linkages, which are crucial in designing drugs targeting a wide range of biological processes. The presence of the cyclopropyloxazole ring introduces additional pharmacophoric features that can influence the compound's interactions with biological targets, making it an attractive scaffold for drug discovery efforts.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The cyclopropyloxazole scaffold, in particular, has been explored for its antimicrobial, anti-inflammatory, and anticancer properties. Researchers have demonstrated that modifications at the 5-position of the oxazole ring can significantly alter the pharmacological profile of derivatives, highlighting the importance of structural optimization.

The synthesis of 4-(2-cyclopropyloxazol-5-yl)benzene-1-sulfonyl chloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the cyclopropyloxazole derivative, followed by sulfonylation at the benzene ring. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity in these transformations.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The benzene sulfonyl chloride moiety allows for facile coupling with amines to form sulfonamides, which are known for their broad spectrum of biological activities. For instance, sulfonamides have been widely used in antibiotics, diuretics, and anticonvulsants. By incorporating the cyclopropyloxazole unit, researchers aim to enhance these properties while exploring novel mechanisms of action.

Recent studies have highlighted the role of 4-(2-cyclopropyloxazol-5-yl)benzene-1-sulfonyl chloride in modulating enzyme activity and receptor binding. Computational modeling and experimental validation have shown that this compound can interact with specific protein targets involved in diseases such as cancer and autoimmune disorders. The ability to fine-tune its structure allows for the development of highly selective inhibitors with minimal off-target effects.

The pharmaceutical industry has recognized the significance of this compound as a building block for drug candidates. Its versatility in chemical modifications makes it suitable for generating libraries of derivatives for high-throughput screening (HTS). This approach accelerates the identification of lead compounds that can be further optimized through structure-activity relationship (SAR) studies.

In addition to its therapeutic potential, 4-(2-cyclopropyoxazol-5-yl)benzene-1-sulfonyl chloride has shown promise in materials science applications. The unique electronic properties of its structure make it a candidate for use in organic electronics and sensors. Researchers are exploring its utility in developing new types of conductive polymers and luminescent materials that could revolutionize technologies such as flexible displays and energy storage devices.

The safety profile of this compound is another critical consideration in its application. While sulfonyl chlorides are known for their reactivity, proper handling protocols ensure that they can be used safely in laboratory settings. Extensive characterization studies have been conducted to understand their stability, solubility, and potential degradation pathways.

Future research directions may focus on expanding the chemical space explored by derivatives of 4-(2-cyclopropyoxazol-5-yl)benzene-1-sulfonyl chloride. By integrating innovative synthetic strategies with advanced biophysical techniques, scientists aim to uncover new therapeutic targets and develop more effective treatments for unmet medical needs.